Cas no 784193-47-1 (1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-)
784193-47-1 structure
Product Name:1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylic acid
- BDBM50331263
- CID 135445358
- 1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)-
- 2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid
- SCHEMBL4134469
- D86841
- AS-84358
- 784193-47-1
- CHEMBL1289728
-
- MDL: MFCD26391170
- Inchi: 1S/C16H11N3O2/c20-16(21)10-6-5-9-7-14(17-13(9)8-10)15-11-3-1-2-4-12(11)18-19-15/h1-8,17H,(H,18,19)(H,20,21)
- InChI Key: LGCYYLQERLQEPI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2C=C(C3C4C=CC=CC=4NN=3)NC=2C=1)=O
Computed Properties
- Exact Mass: 277.085126602g/mol
- Monoisotopic Mass: 277.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.8
- XLogP3: 2.9
Experimental Properties
- Density: 1.495±0.06 g/cm3(Predicted)
- Boiling Point: 667.5±40.0 °C(Predicted)
- pka: 5.14±0.30(Predicted)
1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1248117-250mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 250mg |
$210 | 2024-06-05 | |
| 1PlusChem | 1P01FQ8Q-100mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 100mg |
$96.00 | 2024-04-21 | |
| 1PlusChem | 1P01FQ8Q-250mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 250mg |
$170.00 | 2024-04-21 | |
| Aaron | AR01FQH2-100mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 100mg |
$93.00 | 2023-12-14 | |
| Aaron | AR01FQH2-250mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 250mg |
$178.00 | 2023-12-14 | |
| A2B Chem LLC | AY12666-1mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95 | 1mg |
$73.00 | 2024-04-19 | |
| A2B Chem LLC | AY12666-2mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95 | 2mg |
$86.00 | 2024-04-19 | |
| A2B Chem LLC | AY12666-100mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 100mg |
$99.00 | 2024-04-19 | |
| A2B Chem LLC | AY12666-250mg |
2-(1H-indazol-3-yl)-1H-Indole-6-carboxylicacid |
784193-47-1 | 95% | 250mg |
$185.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1817684-250mg |
2-(1H-Indazol-3-yl)-1H-indole-6-carboxylic acid |
784193-47-1 | 95% | 250mg |
¥6773.00 | 2024-07-28 |
1H-Indole-6-carboxylic acid, 2-(1H-indazol-3-yl)- Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bo Chen,Xiaotong Shen,Zhangfeng Luo,Di Cai,Changjing Chen,Changwei Zhang,Peiyong Qin,Hui Cao,Tianwei Tan RSC Adv., 2018,8, 25602-25610
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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